Cas no 878411-64-4 (3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878411-64-4
• MF: C₁₇H₂₃N₅O₃
• MW: 345.396223306656
• CID: 5476625
• Update Time: 2025-07-10

3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(2-propenyl)- (9CI)
• 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C17H23N5O3/c1-6-8-20-11(3)12(4)22-13-14(18-16(20)22)19(5)17(24)21(15(13)23)9-10-25-7-2/h6H,1,7-10H2,2-5H3
• InChI Key： PNRLLLDEOYEHIY-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CC=C)C1=NC1=C2C(=O)N(CCOCC)C(=O)N1C

Additional information on 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Applications in Modern Chemical Biology

3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 878411-64-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the imidazopyrimidine class of heterocyclic molecules, which are well-known for their broad spectrum of biological activities. The presence of multiple functional groups, including ethoxyethyl, trimethyl substituents, and an allyl group at the 8-position, contributes to its diverse chemical reactivity and biological interactions.

The imidazo1,2-gpurine-2,4-dione core structure of this compound is particularly noteworthy. It is a derivative of imidazopyrimidine, a scaffold that has been extensively studied for its role in modulating various biological pathways. The 1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione moiety is characterized by its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. These interactions are critical for the compound's binding affinity and specificity to proteins and nucleic acids. Furthermore, the trimethyl substituents at the 1-, 6-, and 7-positions enhance the lipophilicity of the molecule, making it more permeable to biological membranes. This feature is particularly advantageous for drug delivery systems where membrane penetration is a key factor.

The prop-2-en-1-yl group at the 8-position introduces a double bond that can participate in various chemical reactions such as Michael additions or epoxide ring openings. This reactivity makes the compound a valuable intermediate in synthetic chemistry and drug development. Additionally, the ethoxyethyl side chain at the 3-position provides an additional site for interaction with biological targets and can be modified further to optimize pharmacokinetic properties. The combination of these structural features makes 3-(2-ethoxyethyl)-1,6,7-trimethyl-8-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione a versatile molecule with potential applications in multiple therapeutic areas.

In recent years，there has been growing interest in imidazopyrimidine derivatives due to their demonstrated efficacy in preclinical studies. For instance，compounds with similar scaffolds have shown promise in inhibiting kinases and other enzymes involved in cancer signaling pathways. The CAS number 878411-64-4 corresponds to a molecule that has been investigated for its potential role as an anti-inflammatory agent. Preliminary studies suggest that it may modulate inflammatory cytokine production by interacting with specific transcription factors. This finding aligns with the broader trend of developing small-molecule inhibitors that target inflammatory pathways without inducing systemic side effects.

The structural complexity of 3-(2-ethoxyethyl)-1，6，7-trimethyl-8-(prop--en--1--yl)-1H，2H，3H，4H，8H-imidazo--gpurine--dione also makes it an attractive candidate for use as a scaffold in medicinal chemistry campaigns. By leveraging computational modeling and high-throughput screening techniques，researchers can rapidly identify analogs with enhanced potency or selectivity. The ability to modify various functional groups allows for fine-tuning of physicochemical properties such as solubility、metabolic stability、and bioavailability. These attributes are crucial for translating preclinical findings into clinical success.

Recent advancements in chemical biology have highlighted the importance of understanding molecular interactions at an atomic level. Techniques such as X-ray crystallography、NMR spectroscopy、and molecular dynamics simulations have provided invaluable insights into how small molecules bind to biological targets. In the case of CAS no 878411--64--4, structural studies have revealed that it forms stable complexes with proteins through multiple non-covalent interactions. These interactions include hydrogen bonds、hydrophobic contacts、and π-stacking events that collectively contribute to high binding affinity.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like imidazopyrimidine derivatives。Their structural diversity allows them to mimic natural biomolecules and disrupt pathological processes effectively。The ethoxyethyl side chain in particular has been shown to improve oral bioavailability by enhancing passive diffusion across cell membranes。This feature is especially relevant for drugs that require systemic delivery or absorption through gastrointestinal tract。

Moreover，the trimethyl substituents contribute to metabolic stability by shielding reactive sites from enzymatic degradation。This characteristic is critical for drugs that need to exhibit prolonged half-lives in vivo。In contrast，the presence of double bonds like those found in prop--en--yl groups offers opportunities for further derivatization through chemical reactions such as oxidation or reduction。These modifications can lead to novel analogs with distinct pharmacological profiles。

In conclusion,3-(--)ethoxyethyl)--)trimethyl--)prop--en--)allyl--)imidazo--gpurine--)dione (CAS no 87----84----14) represents a promising candidate for further exploration in drug discovery programs。Its unique structural features make it suitable for targeting multiple disease pathways while maintaining good pharmacokinetic properties。With continued research efforts focused on optimizing its efficacy and safety profiles, this compound could emerge as an important therapeutic agent in future medical treatments。